Cas no 2445506-08-9 (1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine)

• Product Name: 1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine
• CAS No: 2445506-08-9
• MF: C₆H₈F₃N₃
• MW: 179.1430311203
• CID: 5108919
• Update Time: 2026-03-03

1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(2,2,2-trifluoro-1-methylethyl)-
• 1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine

• Inchi： 1S/C6H8F3N3/c1-4(6(7,8)9)12-3-5(10)2-11-12/h2-4H,10H2,1H3
• InChI Key： RSJDCHYFCGMIMM-UHFFFAOYSA-N
• SMILES： N1(C(C)C(F)(F)F)C=C(N)C=N1

Additional information on 1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine

Research Brief on 1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine (CAS: 2445506-08-9): Recent Advances and Applications

1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine (CAS: 2445506-08-9) is a fluorinated pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethyl group and pyrazole core, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of kinase inhibition and central nervous system (CNS) targeting.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine as a key intermediate in the synthesis of selective kinase inhibitors. The researchers demonstrated that the trifluoromethyl group enhances the compound's binding affinity to ATP-binding pockets of various kinases, while the pyrazole amine moiety allows for further derivatization to improve selectivity. The study reported a series of analogs with nanomolar potency against specific kinase targets, highlighting the compound's versatility in drug design.

In the field of CNS drug development, a recent patent application (WO2023051234) disclosed the use of 1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine derivatives as modulators of neurotransmitter receptors. The fluorinated structure was found to confer improved blood-brain barrier penetration compared to non-fluorinated analogs, while maintaining favorable metabolic stability. Preliminary in vivo studies in rodent models showed promising results for the treatment of neurological disorders, though further optimization is required to address potential off-target effects.

The synthetic accessibility of 1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis route with higher yields and reduced environmental impact. The new methodology employs flow chemistry techniques and minimizes the use of hazardous reagents, addressing previous challenges in large-scale production of this valuable intermediate.

From a safety and toxicology perspective, recent preclinical evaluations have established preliminary data on the compound's pharmacokinetic profile. The trifluoromethyl group appears to confer metabolic stability, with in vitro studies showing resistance to common cytochrome P450-mediated oxidation. However, researchers caution that the potential for bioaccumulation due to the fluorine content requires careful consideration in drug development programs.

Looking forward, the unique properties of 1-(2,2,2-trifluoro-1-methyl-ethyl)pyrazol-4-amine position it as a valuable scaffold for multiple therapeutic areas. Current research directions include its application in PROTAC (proteolysis targeting chimera) design, where its ability to simultaneously engage target proteins and E3 ubiquitin ligases is being explored. Additionally, its potential in radiopharmaceutical development is under investigation, leveraging the fluorine atoms for 18F-labeling in PET imaging probes.